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Compound of Interest

Compound Name: Dinoseb acetate

Cat. No.: B1212917 Get Quote

This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals

working with Dinoseb acetate. Adherence to these guidelines is critical for ensuring laboratory

safety and proper environmental stewardship.

Frequently Asked Questions (FAQs)
Q1: What is Dinoseb acetate and what are its primary hazards?

A1: Dinoseb acetate is a dinitrophenol-based herbicide that is now banned in many countries

due to its high toxicity.[1] It is classified as a hazardous substance and is toxic if swallowed, in

contact with skin, or inhaled.[2] It can cause severe eye irritation and may damage fertility or

the unborn child.[2] Dinoseb acetate is also very toxic to aquatic life with long-lasting effects.

[2]

Q2: What are the immediate first aid procedures in case of exposure to Dinoseb acetate?

A2: In case of any exposure, it is crucial to seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the skin thoroughly with

soap and plenty of water for at least 15 minutes.[3]
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink a slurry of activated charcoal in water.[3]

Q3: What personal protective equipment (PPE) is required when handling Dinoseb acetate?

A3: A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate PPE. However, the minimum recommended PPE includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber). It is advisable to

double-glove.

Eye Protection: Chemical safety goggles and a face shield.

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For tasks with

a higher risk of splashes or aerosol generation, a chemical-resistant apron or suit is

recommended.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of inhalation exposure outside of a fume hood, a NIOSH-approved respirator with

organic vapor cartridges should be used.

Q4: How should I store Dinoseb acetate and its waste?

A4: Dinoseb acetate and its waste should be stored in a cool, dry, well-ventilated area,

separated from strong bases, food, and feedstuffs.[4] Containers must be tightly closed, clearly

labeled as "Hazardous Waste: Dinoseb Acetate," and stored in a designated satellite

accumulation area.[5][6] Ensure secondary containment is used to prevent spills.

Q5: How do I dispose of Dinoseb acetate waste?

A5: Dinoseb acetate waste is classified as an EPA hazardous waste with the code P020.[7] It

must be disposed of through a licensed hazardous waste disposal company. Do not dispose of

Dinoseb acetate waste down the drain or in regular trash. Follow all local, state, and federal

regulations for hazardous waste disposal.[5][7]
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Quantitative Data Summary
Parameter Value Reference

Molecular Formula C₁₂H₁₄N₂O₆ [2]

Molecular Weight 282.25 g/mol [2]

Appearance
Yellow crystals or brown

viscous oily liquid
[4]

Solubility in Water 2.2 g/L (at room temperature) [3]

OSHA Permissible Exposure

Limit (PEL)
Not established [8]

NIOSH Recommended

Exposure Limit (REL)
Not established [8]

ACGIH Threshold Limit Value

(TLV) for Dinitro-o-cresol

(related compound)

0.2 mg/m³ (Inhalable fraction

and vapor), Skin notation

EPA Hazardous Waste

Number
P020 [7]

Experimental Protocols
1. Decontamination of Glassware and Surfaces

This protocol is for the routine decontamination of laboratory glassware and surfaces that have

come into contact with Dinoseb acetate.

Materials:

1 M Sodium Hydroxide (NaOH) solution

Acetone (pesticide grade or equivalent)

Deionized water

Appropriate PPE (see FAQ Q3)
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Waste containers labeled for Dinoseb acetate waste

Procedure:

Pre-rinse: In a chemical fume hood, rinse the contaminated glassware or wipe the surface

with acetone to remove the bulk of the Dinoseb acetate. Collect the acetone rinse as

hazardous waste.

Alkaline Hydrolysis: Immerse the glassware in a 1 M NaOH solution or wipe the surface

thoroughly with the solution. Allow a contact time of at least 24 hours for glassware. For

surfaces, keep the surface wet with the NaOH solution for at least 1 hour. Dinoseb acetate
is hydrolyzed by alkalis to dinoseb.[4]

Rinse: Thoroughly rinse the glassware or surface with deionized water. Collect the initial

rinse water as hazardous waste.

Final Wash: Wash the glassware with a standard laboratory detergent and rinse with

deionized water. Surfaces can be wiped down with a laboratory cleaning agent.

Disposal: Dispose of all waste generated (acetone rinse, NaOH solution, initial water rinse,

and contaminated wipes) as P020 hazardous waste.

2. Spill Cleanup Procedure (Small Spills < 100 mL)

This protocol is for cleaning up small spills of Dinoseb acetate in a laboratory setting. For

larger spills, evacuate the area and contact your institution's environmental health and safety

(EHS) office immediately.

Materials:

Spill containment kit (including absorbent pads or vermiculite)

1 M Sodium Hydroxide (NaOH) solution

Plastic scoop and dustpan

Heavy-duty, sealable plastic bags for waste disposal
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Warning signs

Full PPE (see FAQ Q3)

Procedure:

Alert Personnel and Secure the Area: Immediately alert others in the vicinity of the spill.

Cordon off the area and post warning signs.

Contain the Spill: If the spill is a liquid, use absorbent pads or a non-reactive absorbent

material like vermiculite to contain the spill and prevent it from spreading.

Neutralization (for liquid spills): Carefully apply 1 M NaOH solution to the absorbed spill to

initiate hydrolysis. Allow a contact time of at least 1 hour.

Collect the Waste: Using a plastic scoop and dustpan, carefully collect the absorbed and

neutralized material. For solid spills, moisten the material with water before sweeping to

prevent dust generation.[4]

Package the Waste: Place the collected waste into a heavy-duty, sealable plastic bag.

Double-bag the waste and label it clearly as "Hazardous Waste: Dinoseb Acetate Spill

Debris."

Decontaminate the Area: Wipe the spill area with a cloth soaked in 1 M NaOH solution,

followed by a clean water rinse. Collect all cleaning materials as hazardous waste.

Dispose of PPE: All disposable PPE used during the cleanup must be disposed of as

hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and EHS office, following

your institution's protocols.
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Caption: Workflow for handling and disposal of Dinoseb acetate waste.
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Caption: Logical steps for the decontamination of Dinoseb acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/4968
https://pubmed.ncbi.nlm.nih.gov/8323273/
https://pubmed.ncbi.nlm.nih.gov/8323273/
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cdc.gov/niosh/npg/default.html
https://www.benchchem.com/product/b1212917#best-practices-for-handling-and-disposal-of-dinoseb-acetate-waste
https://www.benchchem.com/product/b1212917#best-practices-for-handling-and-disposal-of-dinoseb-acetate-waste
https://www.benchchem.com/product/b1212917#best-practices-for-handling-and-disposal-of-dinoseb-acetate-waste
https://www.benchchem.com/product/b1212917#best-practices-for-handling-and-disposal-of-dinoseb-acetate-waste
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

